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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785

An In-depth Technical Guide to the Synthesis of p-Tolyl Phenylacetate

This guide provides a comprehensive overview of the synthesis of p-Tolyl phenylacetate, a
significant compound in the fragrance, flavor, and pharmaceutical industries. While the initial
discovery and first synthesis of this ester are not prominently documented in readily accessible
scientific literature, this document details a well-established and modern laboratory-scale
synthesis. The information is tailored for researchers, scientists, and drug development
professionals, with a focus on detailed experimental protocols and structured data
presentation.

Compound Profile

o |[UPAC Name: 4-methylphenyl 2-phenylacetate

Synonyms: p-Cresyl phenylacetate, Phenylacetic acid p-tolyl ester[1][2][3]

CAS Number: 101-94-0[2][3]

Molecular Formula: C1sH1402[2]

Molecular Weight: 226.27 g/mol [2]

p-Tolyl phenylacetate is an aromatic ester valued for its pleasant floral aroma, reminiscent of
narcissus, with honey-like notes.[4] It is utilized as a fragrance ingredient in perfumes and
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personal care products, a flavoring agent, an excipient in pharmaceutical formulations, and an

intermediate in organic synthesis.[2]

Physicochemical and Spectroscopic Data

The quantitative data for p-Tolyl phenylacetate are summarized in the tables below, compiled

from various sources.

Table 1: Physical Properties

Property Value Source(s)
Appearance Fine, white to almost white 1]
crystalline powder
Melting Point 73.5-775°C [2][5]
Boiling Point 309 - 311 °C [2][5]
Purity (GC) >99.0% [1]
Table 2: Spectroscopic Data

Technique Data Source(s)
FTIR (cm~1) 1742 (C=0, ester) [6]

1H NMR (3, ppm)

2.33 (s, 3H), 3.85 (s, 2H), 6.92
(d, 2H), 7.15 (d, 2H), 7.30—
7.38 (m, 5H)

[6]

13C NMR (3, ppm)

21.0,41.5, 121.0, 127.2,
128.8, 129.5, 130.2, 133.8,
135.2, 148.5, 170.5

[6]

Synthesis of p-Tolyl Phenylacetate

The most common method for synthesizing p-Tolyl phenylacetate is the esterification of

phenylacetic acid with p-cresol.[4] This reaction is typically catalyzed by an acid. The following
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sections detail a specific, modern protocol using a solid acid catalyst, which aligns with green
chemistry principles.

General Reaction Scheme

The synthesis involves the reaction of phenylacetic acid and p-cresol, resulting in the formation
of p-tolyl phenylacetate and water.
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Phenylacetic Acid +

p-Cresol

Solid Acid Catalyst
e.g., Al**-montmorillonite)
Toluene, Reflux

!

p-Tolyl Phenylacetate + Water
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1. Charge Reactants
(PA, p-C, Catalyst, Toluene)
in Round-Bottom Flask

2. Reflux
(6 hours)

3. Cool to Room Temperature

4. Filter
(Separate Catalyst)

5. Liquid-Liquid Extraction
(Wash with NaOH, H20, Brine)

6. Dry Organic Layer
(Anhydrous Naz2S0a4)

7. Solvent Evaporation
(Rotary Evaporator)

8. Characterization
(FTIR, NMR)

1. Protonation of Carbonyl
(Phenylacetic Acid + H*)
2. Nucleophilic Attack
(by p-Cresol)

(3. Proton Transfer)
(4. Elimination of Water)

5. Deprotonation
(Releases Ester and H*)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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